5-Fluoro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline
Overview
Description
Molecular Structure Analysis
The molecular structure of “5-Fluoro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline” is not explicitly mentioned in the literature .Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving "5-Fluoro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline" .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Fluoro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline” are not explicitly mentioned in the literature .Scientific Research Applications
1. Antimicrobial Activity
Research has demonstrated the efficacy of pyrazol-4-yl- and 2H-chromene-based substituted anilines, which includes compounds similar to 5-Fluoro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline, in exhibiting significant antibacterial and antifungal activities. These compounds have been synthesized through a facile one-pot method and shown potential in combating microbial strains and dermatophyte fungi (Banoji et al., 2022).
2. Synthesis and Characterization of Derivatives
The compound's derivatives have been synthesized and characterized, demonstrating diverse applications. For instance, the N,N-bis(1H-pyrazolyl-1-methyl)aniline(dichloro)Zn(II) complex and its derivatives, which include similar structures, have been synthesized and analyzed. These compounds have potential applications in the polymerization of methyl methacrylate, suggesting utility in material sciences (Kim et al., 2012).
3. Pharmacological Properties
Several studies have synthesized and examined derivatives of 5-Fluoro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline for their pharmacological properties. These derivatives have been evaluated for activities such as antimicrobial effects, suggesting potential applications in developing new pharmaceutical compounds (Rai et al., 2009).
4. Electrochemical Properties
Research into the electrochemical properties of fluorinated substrates, including compounds structurally related to 5-Fluoro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline, has been conducted. This investigation in ionic liquids provides insights into sustainable methods of obtaining various pyrazolotriazoles, indicating potential applications in green chemistry (Costea et al., 2014).
Mechanism of Action
Target of Action
Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
A molecular simulation study of a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site), characterized by lower binding free energy . This suggests that the compound might interact with its targets in a similar manner, leading to changes in the target’s function.
Biochemical Pathways
Given the antileishmanial and antimalarial activities of similar compounds , it can be inferred that the compound might affect the biochemical pathways related to these diseases.
Result of Action
Similar compounds have shown potent antileishmanial and antimalarial activities , suggesting that this compound might have similar effects.
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-fluoro-2-[(1-methylpyrazol-4-yl)methoxy]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3O/c1-15-6-8(5-14-15)7-16-11-3-2-9(12)4-10(11)13/h2-6H,7,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTEQQVOOIYMVNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)COC2=C(C=C(C=C2)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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